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Compound of Interest

Compound Name: Methyl piperazine-1-carboxylate

Cat. No.: B041395 Get Quote

An In-Depth Technical Guide to the Safe Handling of Methyl piperazine-1-carboxylate

Introduction

Methyl piperazine-1-carboxylate (CAS No: 50606-31-0) is a versatile chemical intermediate

widely employed in the pharmaceutical and chemical industries.[1] It serves as a crucial

building block in the synthesis of various bioactive molecules and drug candidates, particularly

in the development of treatments for diabetes and neurological disorders.[2][3] Given its

classification as a corrosive substance, a thorough understanding of its properties and

associated hazards is paramount for ensuring the safety of researchers, scientists, and drug

development professionals. This guide provides a comprehensive overview of the safety

protocols, handling procedures, and emergency responses required when working with this

compound.

Chemical and Physical Properties
Methyl piperazine-1-carboxylate is a compound with the molecular formula C₆H₁₂N₂O₂ and a

molecular weight of 144.17 g/mol .[4][5] While some sources describe it as a solid, others list it

as a colorless to light yellow liquid, indicating that its physical state can vary, possibly

depending on purity and temperature.[1][5]
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Property Value

CAS Number 50606-31-0[5]

Molecular Formula C₆H₁₂N₂O₂[4]

Molecular Weight 144.17 g/mol [4]

Appearance Solid or Colorless to light yellow liquid[1][5]

Melting Point 173-175 °C[2]

Boiling Point 112-116 °C (at 7 Torr)[2]

Synonyms

1-(Methoxycarbonyl)piperazine, Methyl 1-

piperazinecarboxylate, Piperazine-1-carboxylic

acid methyl ester[2][4]

Hazard Identification and GHS Classification
This compound is classified as a corrosive material that poses significant health risks upon

exposure. The primary hazard is its ability to cause severe skin burns and serious eye damage.

[4][5]

GHS Classification Details

Pictogram GHS05 (Corrosion)[5]

Signal Word Danger[4][5]

Hazard Statement
H314: Causes severe skin burns and eye

damage.[4][5]

Hazard Class Skin Corrosion 1B[4][5]

Precautionary Statements

P260, P264, P280, P301+P330+P331,

P302+P361+P354, P304+P340,

P305+P354+P338, P316, P321, P363, P405,

P501[4]

Storage Class
8A - Combustible corrosive hazardous

materials[5]
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Experimental Protocols for Safe Handling
Adherence to strict safety protocols is mandatory when handling Methyl piperazine-1-
carboxylate to mitigate the risks of chemical burns and other injuries.

Engineering Controls
Ventilation: Always handle this chemical in a well-ventilated area. For all procedures with a

risk of generating aerosols, mists, or dust, work must be conducted within a certified

chemical fume hood.[6]

Safety Equipment: Ensure that a safety shower and an eyewash station are readily

accessible and in good working order in the immediate vicinity of the handling area.[6]

Personal Protective Equipment (PPE)
A comprehensive PPE regimen is the primary defense against exposure.

Eye and Face Protection: Wear chemical safety goggles and a face shield that meet

approved standards.[7]

Skin Protection:

Gloves: Wear chemically resistant, impervious gloves (e.g., nitrile rubber) at all times.

Inspect gloves for tears or holes before each use.

Clothing: Wear a flame-retardant, long-sleeved lab coat. For tasks with a higher risk of

splashing, consider a chemically resistant apron or full-body suit.[6]

Respiratory Protection: In cases of insufficient ventilation or during emergency situations, a

self-contained breathing apparatus (SCBA) operated in positive pressure mode is required.

[6]
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Hazard Mitigation Workflow

Hazard Identification
(H314: Corrosive)

Engineering Controls Personal Protective Equipment (PPE) Safe Work Practices

Emergency Response Plan
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Emergency Exposure Response Protocol

Exposure Event
(Skin/Eye/Inhalation)

Remove Victim from
Contaminated Area

Activate Emergency Shower
& Eyewash Station

Remove All
Contaminated Clothing

Flush Affected Area
(min. 15 minutes)

Call for Immediate
Medical Attention

Report Incident to
Safety Officer
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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